Cas no 1036454-35-9 (2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine)

• Product name: 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine
• CAS No: 1036454-35-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 97901
• PubChem ID: 43095867

2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine
• 3-ethyl-5-piperidin-2-yl-1,2,4-oxadiazole
• Piperidine,2-(3-ethyl-1,2,4-oxadiazol-5-yl)-
• 3-ethyl-5-(piperidin-2-yl)-1,2,4-oxadiazole
• DTXSID90655407
• FT-0739752
• AKOS005739079
• 1036454-35-9
• BB 0238770
• BS-3986
• 2-(3-Ethyl-[1,2,4]oxadiazol-5-yl)-piperidine
• Piperidine, 2-(3-ethyl-1,2,4-oxadiazol-5-yl)-
• DB-059029
• STL131943

• Inchi： InChI=1S/C9H15N3O/c1-2-8-11-9(13-12-8)7-5-3-4-6-10-7/h7,10H,2-6H2,1H3
• InChI Key： CWZIRHZDSOSSKD-UHFFFAOYSA-N
• SMILES： CCC1=NOC(=N1)C2CCCCN2

Computed Properties

• Exact Mass: 181.12165
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine

Comprehensive Overview of 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine (CAS No. 1036454-35-9): Properties, Applications, and Research Insights

The compound 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine (CAS No. 1036454-35-9) is a heterocyclic organic molecule featuring a unique fusion of a piperidine ring and a 1,2,4-oxadiazole moiety. This structural combination has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The 1,2,4-oxadiazole scaffold, in particular, is renowned for its metabolic stability and hydrogen-bonding capabilities, making it a valuable pharmacophore in drug design. Researchers are increasingly exploring derivatives like 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine for their role in modulating biological targets, including enzymes and receptors.

In recent years, the demand for heterocyclic compounds with enhanced pharmacokinetic properties has surged, driven by advancements in medicinal chemistry and drug discovery. The piperidine ring, a common motif in FDA-approved drugs, contributes to the compound's lipophilicity and bioavailability. Meanwhile, the 3-ethyl-1,2,4-oxadiazole group introduces steric and electronic effects that can fine-tune molecular interactions. This dual functionality positions CAS No. 1036454-35-9 as a promising candidate for the development of novel therapeutics, particularly in areas such as central nervous system (CNS) disorders and anti-inflammatory agents.

From a synthetic perspective, 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine is typically prepared via cyclization reactions involving amidoxime intermediates. Optimizing yield and purity often requires careful control of reaction conditions, such as temperature and catalyst selection. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with stringent regulatory standards. The growing interest in green chemistry has also spurred innovations in solvent-free or catalytic methods for producing such heterocycles sustainably.

Beyond pharmaceuticals, CAS No. 1036454-35-9 has potential applications in material science. Its rigid, nitrogen-rich structure could contribute to the development of high-performance polymers or ligands for catalysis. Researchers are investigating its utility in coordination chemistry, where the oxadiazole ring may act as a chelating agent for metal ions. These interdisciplinary applications highlight the versatility of this compound, aligning with broader trends in multi-functional molecular design.

As the scientific community prioritizes structure-activity relationship (SAR) studies, derivatives of 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine are being systematically evaluated for their electronic and steric profiles. Computational tools like molecular docking and QSAR modeling accelerate this process, enabling researchers to predict bioactivity and optimize lead compounds efficiently. Such approaches are critical in addressing current challenges like drug resistance and selective targeting, which dominate contemporary biomedical research discussions.

In conclusion, 2-(3-Ethyl-1,2,4-oxadiazol-5-yl)piperidine represents a compelling case study in modern organic synthesis and applied chemistry. Its dual pharmacophoric elements, coupled with scalable synthetic routes, make it a valuable asset for both academic and industrial laboratories. Future studies may explore its enantioselective synthesis or hybrid derivatives, further expanding its utility in life sciences and beyond.